Cas no 26034-16-2 (Griselimycin (8CI,9CI))

• Product Name: Griselimycin (8CI,9CI)
• CAS No: 26034-16-2
• MF: C₅₇H₉₆N₁₀O₁₂
• MW: 1113.43195533752
• CID: 270796
• PubChem ID: 429055
• Update Time: 2025-04-19

Griselimycin (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Griselimycin (8CI,9CI)
• GRISELIMYCINE
• N-(N-Methyl-N-acetyl-L-Val-4β-methyl-L-Pro-)N-methylcyclo[L-Thr*-L-Leu-4β-methyl-L-Pro-L-Leu-N-methyl-L-Val-L-Pro-N-methyl-D-Leu-Gly-]
• Griselimycin
• CHEMBL1965795
• NSC-246122
• 1-[2-[acetyl(methyl)amino]-3-methylbutanoyl]-N,4-dimethyl-N-[4,11,19,26-tetramethyl-6,15,25-tris(2-methylpropyl)-2,5,8,14,17,21,24,27-octaoxo-3-propan-2-yl-20-oxa-1,4,7,13,16,23,26-heptazatricyclo[26.3.0.09,13]hentriacontan-18-yl]pyrrolidine-2-carboxamide
• 26034-16-2
• NSC246122
• N-(N-Methyl-N-acetyl-L-Val-4beta-methyl-L-Pro-)N-methylcyclo[L-Thr*-L-Leu-4beta-methyl-L-Pro-L-Leu-N-methyl-L-Val-L-Pro-N-methyl-D-Leu-Gly-]

• Inchi： 1S/C57H96N10O12/c1-30(2)22-39-52(73)63(17)47(34(9)10)56(77)65-21-19-20-41(65)54(75)62(16)42(24-32(5)6)49(70)58-27-45(69)79-37(13)48(51(72)60-40(23-31(3)4)53(74)66-28-35(11)25-43(66)50(71)59-39)64(18)55(76)44-26-36(12)29-67(44)57(78)46(33(7)8)61(15)38(14)68/h30-37,39-44,46-48H,19-29H2,1-18H3,(H,58,70)(H,59,71)(H,60,72)
• InChI Key： JSNIAKPKPNJUEP-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C)CN1C(C(C(C)C)N(C(C)=O)C)=O)N(C)C1C(C)OC(CNC(C(CC(C)C)N(C)C(C2CCCN2C(C(C(C)C)N(C)C(C(CC(C)C)NC(C2CC(C)CN2C(C(CC(C)C)NC1=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1112.72148
• Monoisotopic Mass: 1112.72091854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 79
• Rotatable Bond Count: 12
• Complexity: 2260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 256Ų

Experimental Properties

• PSA: 255.77
• LogP: 2.93660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides